Cas no 2137765-23-0 (3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde)

3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde structure
2137765-23-0 structure
Product Name:3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde
CAS No:2137765-23-0
MF:C13H11N3O3
MW:257.244742631912
CID:6323536
PubChem ID:165449262
Update Time:2025-10-29

3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • EN300-724999
    • 3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde
    • 2137765-23-0
    • Inchi: 1S/C13H11N3O3/c17-7-8-2-1-3-9(4-8)10-5-14-13-15-6-11(18)16(13)12(10)19/h1-5,7,11,18H,6H2,(H,14,15)
    • InChI Key: WPTBIFFMFYCCHW-UHFFFAOYSA-N
    • SMILES: OC1CNC2=NC=C(C3C=CC=C(C=O)C=3)C(N12)=O

Computed Properties

  • Exact Mass: 257.08004122g/mol
  • Monoisotopic Mass: 257.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 82Ų

3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-724999-1.0g
3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde
2137765-23-0
1g
$0.0 2023-06-07

Additional information on 3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde

Exploring the Potential of 3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde (CAS No. 2137765-23-0) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde (CAS No. 2137765-23-0) has emerged as a compound of significant interest. This structurally unique molecule combines an imidazolidino-pyrimidine core with a benzaldehyde moiety, offering a versatile scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in targeting inflammatory pathways and oxidative stress-related disorders, topics that dominate current biomedical discussions.

The compound's heterocyclic architecture aligns with contemporary trends in small-molecule therapeutics, a hot topic in AI-driven drug design platforms. Its 3-hydroxy-5-oxo functional group presents opportunities for hydrogen bonding interactions with biological targets, a feature frequently searched by medicinal chemists optimizing drug-receptor binding. The presence of both electron-rich and electron-deficient regions in its structure makes it particularly interesting for structure-activity relationship (SAR) studies.

Recent literature searches reveal growing interest in imidazolidino-pyrimidine derivatives as potential kinase inhibitors, placing CAS 2137765-23-0 at the intersection of several trending research areas. The compound's benzaldehyde component suggests possible applications in covalent drug design, a technique gaining traction in targeting previously "undruggable" proteins. This dual functionality positions it as a valuable candidate for fragment-based drug discovery approaches.

From a synthetic chemistry perspective, the imidazolidino[1,2-a]pyrimidine core presents interesting challenges for green chemistry optimization, addressing the pharmaceutical industry's push toward sustainable synthesis. The compound's aldehyde group offers a handle for click chemistry applications, a technique frequently searched in connection with bioconjugation and prodrug development strategies.

Analytical characterization of 3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde requires advanced techniques like LC-MS and NMR spectroscopy, reflecting the compound's structural complexity. Its potential tautomeric equilibria between the hydroxy-oxo forms presents an interesting case study for computational chemistry models, a subject of numerous recent academic queries.

The pharmaceutical industry's growing focus on polypharmacology makes this compound particularly relevant, as its hybrid structure could interact with multiple biological targets. Database searches show increasing interest in such multi-target-directed ligands for complex diseases, aligning with CAS 2137765-23-0's structural features. Its potential metal-chelating properties, suggested by the N,O-donor system, open possibilities in metalloenzyme inhibition research.

Stability studies of this compound under various pH conditions are crucial, given the acid-sensitive nature of both its aldehyde and cyclic amide functionalities. This aspect connects with frequent searches about formulation challenges for heterocyclic aldehydes in drug development. The compound's potential solubility profile makes it an interesting subject for cocrystal engineering studies, another trending topic in pharmaceutical materials science.

Emerging research suggests that derivatives of imidazolidino-pyrimidine scaffolds may influence cellular signaling pathways related to age-related diseases, connecting this compound to the popular longevity research field. The 3-hydroxy-5-oxo motif bears structural resemblance to known redox-active pharmacophores, potentially explaining growing academic interest in its antioxidant mechanisms.

Patent landscape analysis reveals increasing activity around fused pyrimidine derivatives, with CAS 2137765-23-0 representing a structurally novel entry in this space. Its synthetic accessibility from commercially available pyrimidine precursors makes it attractive for medicinal chemistry programs, particularly those exploring privileged structures in drug design.

As the pharmaceutical industry embraces AI-assisted molecular design, compounds like 3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde serve as valuable test cases for machine learning algorithms predicting ADMET properties. The compound's balanced lipophilicity and hydrogen bond capacity make it particularly suitable for such computational studies, addressing common queries about property-based drug design.

In conclusion, 3-{3-hydroxy-5-oxo-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-6-yl}benzaldehyde (CAS No. 2137765-23-0) represents a fascinating case study at the intersection of traditional medicinal chemistry and modern drug discovery technologies. Its unique structural features and potential biological activities position it as a compound worthy of continued investigation across multiple therapeutic areas and technological applications in the life sciences.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD